Cas no 1021216-84-1 (N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(3,4-dimethoxyphenyl)acetamide)

• Product Name: N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(3,4-dimethoxyphenyl)acetamide
• CAS No: 1021216-84-1
• MF: C₂₀H₁₈F₂N₂O₄
• MW: 388.364732265472
• CID: 5805334
• PubChem ID: 27444599
• Update Time: 2025-10-28

N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(3,4-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl]-2-(3,4-dimethoxyphenyl)acetamide
• Benzeneacetamide, N-[[5-(2,4-difluorophenyl)-3-isoxazolyl]methyl]-3,4-dimethoxy-
• N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(3,4-dimethoxyphenyl)acetamide
• F2493-1367
• N-((5-(2,4-difluorophenyl)isoxazol-3-yl)methyl)-2-(3,4-dimethoxyphenyl)acetamide
• AKOS024651949
• 1021216-84-1

• Inchi： 1S/C20H18F2N2O4/c1-26-17-6-3-12(7-19(17)27-2)8-20(25)23-11-14-10-18(28-24-14)15-5-4-13(21)9-16(15)22/h3-7,9-10H,8,11H2,1-2H3,(H,23,25)
• InChI Key： UWZUZCIGXJZFDA-UHFFFAOYSA-N
• SMILES： C1(CC(NCC2C=C(C3=CC=C(F)C=C3F)ON=2)=O)=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 388.12346338g/mol
• Monoisotopic Mass: 388.12346338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 73.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(3,4-dimethoxyphenyl)acetamide

Comprehensive Overview of N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(3,4-dimethoxyphenyl)acetamide (CAS No. 1021216-84-1)

In the realm of medicinal chemistry and pharmaceutical research, N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(3,4-dimethoxyphenyl)acetamide (CAS No. 1021216-84-1) has emerged as a compound of significant interest. This acetamide derivative is characterized by its unique structural features, including a 1,2-oxazole core and difluorophenyl and dimethoxyphenyl substituents. These moieties contribute to its potential applications in drug discovery and development, particularly in targeting specific biological pathways.

The compound's molecular structure has been a focal point for researchers exploring its pharmacological properties. With the growing demand for novel therapeutic agents, N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(3,4-dimethoxyphenyl)acetamide has garnered attention due to its potential role in modulating enzyme activity or receptor interactions. Recent studies have highlighted its relevance in addressing conditions such as inflammation and metabolic disorders, aligning with current trends in precision medicine and personalized therapeutics.

From a synthetic chemistry perspective, the compound's CAS No. 1021216-84-1 serves as a critical identifier for researchers and manufacturers. Its synthesis involves multi-step organic reactions, often leveraging cross-coupling and amide bond formation techniques. The presence of fluorine atoms and methoxy groups in its structure enhances its stability and bioavailability, making it a promising candidate for further optimization.

The 1,2-oxazole scaffold, a key component of this compound, is widely recognized for its bioisosteric properties, often serving as a surrogate for aromatic rings in drug design. This feature has sparked discussions in forums and publications about its potential to improve drug-likeness and reduce toxicity. As the pharmaceutical industry shifts toward fragment-based drug discovery, N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(3,4-dimethoxyphenyl)acetamide exemplifies how hybrid structures can bridge gaps in existing therapeutic options.

In the context of AI-driven drug discovery, this compound has been the subject of computational modeling studies. Researchers are leveraging machine learning algorithms to predict its binding affinities and optimize its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile. Such advancements align with the broader industry focus on accelerated drug development and cost-effective research methodologies.

Environmental and green chemistry considerations also play a role in the compound's development. The incorporation of fluorine and methoxy groups has been evaluated for its ecological impact, with efforts directed toward sustainable synthesis routes. This aligns with the increasing emphasis on eco-friendly pharmaceuticals and regulatory compliance in chemical manufacturing.

For researchers seeking detailed spectroscopic data or analytical methods, N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(3,4-dimethoxyphenyl)acetamide has been analyzed using techniques such as NMR, HPLC, and mass spectrometry. These studies provide insights into its purity, stability, and compatibility with formulation excipients, addressing common queries in quality control and process optimization.

In summary, N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(3,4-dimethoxyphenyl)acetamide (CAS No. 1021216-84-1) represents a compelling case study in modern drug development. Its structural complexity, combined with its potential therapeutic applications, positions it as a valuable subject for ongoing research. As the scientific community continues to explore its capabilities, this compound may pave the way for innovations in targeted therapies and chemical biology.